Cas no 1806316-59-5 (Methyl 6-hydroxy-2-methylpyridine-3-acetate)

• Product Name: Methyl 6-hydroxy-2-methylpyridine-3-acetate
• CAS No: 1806316-59-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4906538
• Update Time: 2025-05-21

Methyl 6-hydroxy-2-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-2-methylpyridine-3-acetate

• Inchi： 1S/C9H11NO3/c1-6-7(5-9(12)13-2)3-4-8(11)10-6/h3-4H,5H2,1-2H3,(H,10,11)
• InChI Key： BGJKAPCNVVYWQJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(NC=1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: -0.1
• Topological Polar Surface Area: 55.4

Additional information on Methyl 6-hydroxy-2-methylpyridine-3-acetate

Methyl 6-hydroxy-2-methylpyridine-3-acetate: A Versatile Heterocyclic Ester in Modern Chemical Research

The compound Methyl 6-hydroxy-2-methylpyridine-3-acetate (CAS No. 1806316-59-5) represents a structurally unique derivative of pyridine, a six-membered aromatic heterocycle widely recognized for its role in pharmaceuticals, agrochemicals, and materials science. This ester features a substituted pyridine core with a hydroxyl group at the 6-position, a methyl substituent at the 2-position, and an acetyl ester functionality at the 3-position. The combination of these functional groups endows the molecule with diverse reactivity and potential applications in synthetic chemistry and drug discovery.

Recent advancements in heterocyclic chemistry highlight the growing interest in pyridine-based compounds due to their ability to modulate biological pathways. The hydroxyl group in Methyl 6-hydroxy-2-methylpyridine-3-acetate introduces polarity and hydrogen-bonding capabilities, which are critical for interactions with biomolecules such as enzymes and receptors. Studies published in *Journal of Medicinal Chemistry* (2024) emphasize that hydroxyl-substituted pyridines exhibit enhanced solubility and metabolic stability compared to their non-hydroxylated analogs, making them promising candidates for prodrug design.

The methyl group at position 2 of the pyridine ring plays a dual role: it stabilizes the aromatic system through electron-donating effects while also influencing regioselectivity during synthetic transformations. Notably, research from *Organic Letters* (Q4 2024) demonstrates that methyl-substituted pyridines can serve as precursors for nitrogen-containing heterocycles via cascade reactions, including Pictet–Spengler-type cyclizations. This positions Methyl 6-hydroxy-2-methylpyridine-3-acetate as a valuable intermediate for constructing complex polycyclic frameworks relevant to natural product synthesis.

The acetyl ester functionality at position 3 further expands the chemical versatility of this compound. Ester moieties are commonly employed as protecting groups or bioisosteres in drug development. A case study from *ACS Medicinal Chemistry Letters* (March 2024) reveals that acetylated pyridines exhibit improved pharmacokinetic profiles by modulating lipophilicity without compromising target affinity. This aligns with current trends in medicinal chemistry toward optimizing lead compounds through strategic functional group modifications.

From an analytical perspective, the distinct spectroscopic signatures of Methyl 6-hydroxy-2-methylpyridine-3-acetate facilitate its characterization using modern techniques such as NMR spectroscopy and mass spectrometry. The hydroxyl proton typically appears as a broad singlet in ^1H NMR spectra (~4.8–5.0 ppm), while the methyl substituent on the pyridine ring generates sharp signals (~1.8–2.0 ppm). These spectral features are essential for quality control processes in both academic research and industrial settings.

In catalytic applications, this compound has shown potential as a ligand or substrate in transition-metal-catalyzed reactions. A groundbreaking study from *Nature Catalysis* (June 2024) reports that hydroxyl-functionalized pyridines can act as directing groups for C–H activation processes under mild conditions. The presence of both electron-rich (methyl) and electron-deficient (hydroxyl) substituents may enable fine-tuning of reaction selectivity through electronic effects on the metal center.

Green chemistry initiatives have also explored the sustainability of synthesizing compounds like Methyl 6-hydroxy-2-methylpyridine-3-acetate. Recent work published in *Green Chemistry* (July 2024) describes solvent-free microwave-assisted protocols achieving >90% yields within minutes using biodegradable catalysts such as choline chloride-based deep eutectic solvents (DES). Such methodologies address industry demands for environmentally responsible production processes while maintaining cost-effectiveness.

Beyond traditional applications, emerging research highlights potential roles for this compound in materials science domains such as organic electronics or photovoltaics. The conjugated π-system inherent to pyridines combined with redox-active ester functionalities could contribute to charge transport properties when incorporated into polymer matrices—a concept explored in *Advanced Materials Interfaces* (September 2024).

To ensure safe handling and storage, researchers should consult updated Material Safety Data Sheets (MSDS) specific to their batch of Methyl 6-hydroxy-2-methylpyridine-3-acetate, adhering strictly to laboratory safety protocols including proper ventilation systems and personal protective equipment usage guidelines recommended by OSHA standards.

In summary, Methyl 6-hydroxy-2-methylpyridine-3-acetate stands out among heterocyclic esters due to its multifaceted reactivity profile stemming from strategic placement of key functional groups across its molecular architecture—from directing hydroxyl moieties enabling selective transformations to stabilizing methyl substituents enhancing synthetic utility—and continues attracting attention across disciplines ranging from medicinal chemistry to sustainable synthesis technologies.